N-(2,3-dihydro-1H-inden-5-yl)-2-(3,5-dimethyl-1H-pyrazol-4-yl)acetamide

• IUPAC Name: N-(2,3-dihydro-1H-inden-5-yl)-2-(3,5-dimethyl-1H-pyrazol-4-yl)acetamide
• InChI: InChI=1S/C16H19N3O/c1-10-15(11(2)19-18-10)9-16(20)17-14-7-6-12-4-3-5-13(12)8-14/h6-8H,3-5,9H2,1-2H3,(H,17,20)(H,18,19)
• InChI Key: QHMNMXSVEUAQFU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C)CC(=O)NC2=CC3=C(CCC3)C=C2
• Molecular Formula: C16H19N3O
• Molecular Weight: 269.34 g/mol

Description

N-(2,3-dihydro-1H-inden-5-yl)-2-(3,5-dimethyl-1H-pyrazol-4-yl)acetamide, also known as DPI-3290, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

N-(2,3-dihydro-1H-inden-5-yl)-2-(3,5-dimethyl-1H-pyrazol-4-yl)acetamide exerts its therapeutic effects through multiple mechanisms of action. It has been shown to inhibit the activity of various enzymes such as cyclooxygenase-2 (COX-2), lipoxygenase (LOX), and phosphodiesterase-4 (PDE4). It also inhibits the production of pro-inflammatory cytokines such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). Additionally, N-(2,3-dihydro-1H-inden-5-yl)-2-(3,5-dimethyl-1H-pyrazol-4-yl)acetamide has been shown to increase the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase.
Biochemical and Physiological Effects:
N-(2,3-dihydro-1H-inden-5-yl)-2-(3,5-dimethyl-1H-pyrazol-4-yl)acetamide has been studied for its effects on various biochemical and physiological processes. It has been shown to reduce the levels of inflammatory mediators such as prostaglandin E2 (PGE2) and leukotriene B4 (LTB4). It also reduces the levels of reactive oxygen species (ROS) and lipid peroxidation products. N-(2,3-dihydro-1H-inden-5-yl)-2-(3,5-dimethyl-1H-pyrazol-4-yl)acetamide has been shown to improve cognitive function and memory in animal models of Alzheimer's disease. It also exhibits anti-tumor activity by inducing apoptosis and inhibiting cell proliferation.

Advantages and Limitations for Lab Experiments

One advantage of N-(2,3-dihydro-1H-inden-5-yl)-2-(3,5-dimethyl-1H-pyrazol-4-yl)acetamide is its broad range of therapeutic properties. It has been studied for its potential use in treating various diseases, making it a versatile compound for scientific research. However, one limitation is its low solubility in water, which can make it difficult to use in some experimental settings.

Future Directions

There are several future directions for the study of N-(2,3-dihydro-1H-inden-5-yl)-2-(3,5-dimethyl-1H-pyrazol-4-yl)acetamide. One area of interest is its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Further research is needed to determine its efficacy and safety in clinical trials. Another area of interest is its potential use in treating cancer. N-(2,3-dihydro-1H-inden-5-yl)-2-(3,5-dimethyl-1H-pyrazol-4-yl)acetamide has been shown to exhibit anti-tumor activity, and further research is needed to determine its potential as a cancer therapy. Additionally, future research could focus on improving the solubility of N-(2,3-dihydro-1H-inden-5-yl)-2-(3,5-dimethyl-1H-pyrazol-4-yl)acetamide to make it more versatile for use in experimental settings.

Synthesis Methods

The synthesis of N-(2,3-dihydro-1H-inden-5-yl)-2-(3,5-dimethyl-1H-pyrazol-4-yl)acetamide involves a multi-step process that includes the reaction of 2,3-dihydroindene with 3,5-dimethyl-1H-pyrazole-4-carboxylic acid, followed by the acetylation of the resulting compound with acetic anhydride. The final product is obtained after purification through column chromatography.

Scientific Research Applications

N-(2,3-dihydro-1H-inden-5-yl)-2-(3,5-dimethyl-1H-pyrazol-4-yl)acetamide has been studied for its potential therapeutic properties in various scientific research fields. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-oxidant activities. It has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.